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Compound of Interest

2',3'-O-Isopropylideneadenosine-
13C5

Cat. No.: B1665024

Compound Name:

In-depth Technical Guide: 2',3'-O-
Isopropylideneadenosine-*3Cs

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular characteristics of 2',3'-O-
Isopropylideneadenosine-13Cs, a stable isotope-labeled version of 2',3'-O-
Isopropylideneadenosine. The incorporation of five Carbon-13 (13C) atoms provides a valuable
tool for various research applications, including metabolic studies, pharmacokinetic analysis,
and as an internal standard in mass spectrometry-based quantification.

Molecular Data Summary

The fundamental molecular properties of both the unlabeled and the 13Cs-labeled 2',3'-O-
Isopropylideneadenosine are presented below. The table facilitates a direct comparison of their
molecular formulas and weights.
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Compound Molecular Formula Molecular Weight ( g/mol )

2',3-0-

_ _ C13H17NsO4[1][2][3][4][5] 307.31[2][4]
Isopropylideneadenosine

2',3-0O-

Isopropylideneadenosine-13Cs

Cs13CsH17Ns504 312.29

Methodology for Molecular Weight Calculation

The molecular weight of 2',3'-O-Isopropylideneadenosine-13Cs was determined by substituting
five of the twelve naturally abundant carbon atoms (32C) with the stable isotope Carbon-13
(3C). The calculation is based on the atomic masses of the constituent elements.

The standard molecular formula for 2',3'-O-Isopropylideneadenosine is C13H17NsOa4[1][2][3][4]
[5]. The molecular weight of the unlabeled compound is approximately 307.31 g/mol [2][4].

The atomic mass of Carbon-13 is approximately 13.00335 atomic mass units (amu)[6][7]. For
the 13Cs-labeled compound, the molecular formula is Cs!3CsH17N5sOa.

The calculation for the molecular weight is as follows:

Carbon: (8 x 12.011) + (5 x 13.00335)

Hydrogen: 17 x 1.008

Nitrogen: 5 x 14.007

Oxygen: 4 x 15.999

Summing these values yields the final molecular weight of 2',3'-O-Isopropylideneadenosine-
13Cs.

Logical Relationship of Isotopic Labeling

The following diagram illustrates the relationship between the standard compound and its
isotopically labeled counterpart.
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Click to download full resolution via product page

Caption: Isotopic labeling workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [2',3'-O-lsopropylideneadenosine-13C5 molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665024#2-3-0-isopropylideneadenosine-13c5-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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